Cas no 1883-13-2 (3-Hydroxylauric Acid)

• Product Name: 3-Hydroxylauric Acid
• CAS No: 1883-13-2
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• MDL: MFCD00133279
• CID: 201217
• PubChem ID: 94216
• Update Time: 2025-10-30

3-Hydroxylauric Acid Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,3-hydroxy-
• 3-HYDROXYDODECANOIC ACID
• 3-Hydroxylauric Acid
• (3RS)-3-hydroxydodecanoic acid
• 3-Hydroxydodecanoate
• 3-hydroxy-dodecanoic acid
• 3-Hydroxy-dodecansaeure
• 3-Hydroxy-laurinsaeure
• b-hydroxylauric acid
• Dodecanoic acid,3-hydroxy
• 3-HYDROXY C12:0 ACID
• DL-BETA-HYDROXYLAURIC ACID
• (+/-)-3-HYDROXYDODECANOIC ACID
• 3-Hydroxydodecanoic acid, 98 %
• beta-OH dodecanoic acid
• BAA88313
• AS-80656
• 3-OH lauric acid
• 69C8C72D-C02B-412C-A98C-3B1E0632C948
• Q27073732
• CHEMBL4288936
• SCHEMBL154695
• 3-HYDROXYDODECANOICACID
• E97715
• PD048981
• NS00123586
• Dodecanoic acid, 3-hydroxy-, (A+/-)-
• BDBM50511002
• LMFA01050037
• GTPL5850
• CHEBI:36206
• MFCD00133279
• FT-0600275
• AKOS017343263
• 3-(R)-Hydroxydodecanoic acid
• 1883-13-2
• DTXSID70862773
• beta-Hydroxydodecanoic acid
• beta-Hydroxylauric acid
• beta-OH lauric acid
• DL-beta-Hydroxylauric acid, >=99% (GC)
• 3-OH dodecanoic acid
• Dodecanoic acid, 3-hydroxy-
• .beta.-Hydroxylauric acid
• 3-hydroxy lauric acid
• CS-0059590
• 53941-38-1
• DL-(2)-Hydroxylauric acid
• HY-113107
• .beta.-Hydroxydodecanoic acid
• STL556227
• DB-006465
• BBL102425
• Dodecanoic acid, 3-hydroxy-, (+/-)-

• MDL： MFCD00133279
• Inchi： 1S/C12H24O3/c1-2-3-4-5-6-7-8-9-11(13)10-12(14)15/h11,13H,2-10H2,1H3,(H,14,15)
• InChI Key： MUCMKTPAZLSKTL-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)CCCCCCCCC

Computed Properties

• Exact Mass: 216.17300
• Monoisotopic Mass: 216.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Boiling Point: 348.0±25.0 °C at 760 mmHg
• Flash Point: 178.4±19.7 °C
• Refractive Index: 1.576
• PSA: 57.53000
• LogP: 2.96270
• Solubility: Not determined
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

3-Hydroxylauric Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on 3-Hydroxylauric Acid

3-Hydroxylauric Acid (CAS No. 1883-13-2): Applications and Recent Research Developments

3-Hydroxylauric Acid, with the chemical formula C₁₂H₂₄O₄, is a naturally occurring monounsaturated fatty acid derivative. Its CAS number, CAS No. 1883-13-2, uniquely identifies it in the chemical industry and research communities. This compound, also known as hydroxylauric acid, has garnered significant attention due to its diverse applications in pharmaceuticals, cosmetics, and industrial processes. The presence of a hydroxyl group and a long hydrocarbon chain makes it a versatile intermediate in organic synthesis.

The structure of 3-Hydroxylauric Acid consists of a lauric acid backbone with a hydroxyl functional group at the third carbon position. This structural feature contributes to its unique chemical properties, including solubility in organic solvents and reactivity with various functional groups. The compound's stability under different pH conditions and its ability to form esters and amides have made it valuable in the synthesis of complex molecules.

In recent years, research on 3-Hydroxylauric Acid has focused on its potential applications in drug development. Studies have demonstrated its role as a precursor in the synthesis of bioactive molecules, including anti-inflammatory agents and antimicrobial compounds. The hydroxyl group provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, researchers have explored its use in developing non-steroidal anti-inflammatory drugs (NSAIDs) that exhibit reduced gastrointestinal side effects compared to traditional NSAIDs.

The cosmetic industry has also recognized the significance of 3-Hydroxylauric Acid. Its emollient properties make it an effective ingredient in skincare formulations, where it helps to moisturize and protect the skin. Additionally, its antioxidant capabilities contribute to anti-aging products by neutralizing free radicals that cause cellular damage. Recent studies have highlighted its potential in enhancing the stability of active ingredients in cosmetic formulations, ensuring prolonged efficacy.

Beyond pharmaceuticals and cosmetics, 3-Hydroxylauric Acid finds applications in industrial chemistry. It serves as a chiral auxiliary in asymmetric synthesis, aiding in the production of enantiomerically pure compounds essential for various industries, including pharmaceuticals and agrochemicals. The compound's ability to participate in catalytic reactions makes it valuable in green chemistry initiatives aimed at reducing waste and improving reaction efficiency.

The environmental impact of using 3-Hydroxylauric Acid has been another area of interest. Biodegradability studies have shown that this compound breaks down into non-toxic byproducts under aerobic conditions, making it an eco-friendly alternative to synthetic alternatives. This characteristic is particularly important in formulations where environmental sustainability is a priority.

In conclusion, 3-Hydroxylauric Acid (CAS No. 1883-13-2) is a multifunctional compound with broad applications across multiple industries. Its unique structural properties enable diverse uses in pharmaceuticals, cosmetics, and industrial chemistry. Recent research continues to uncover new possibilities for this versatile molecule, reinforcing its importance as a valuable chemical intermediate.